Cas no 1086063-70-8 (1-(2-Hydroxyethyl)pyrazole-4-boronic Acid)

• Product Name: 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid
• CAS No: 1086063-70-8
• MF: C₅H₉BN₂O₃
• MW: 155.94756102562
• MDL: MFCD16621237
• CID: 1090326
• Update Time: 2025-07-16

1-(2-Hydroxyethyl)pyrazole-4-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (1-(2-Hydroxyethyl)-1H-pyrazol-4-yl)boronic acid
• [1-(2-hydroxyethyl)pyrazol-4-yl]boronic acid
• B-[1-(2-hydroxyethyl)-1H-pyrazol-4-yl]Boronic acid
• 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid

• MDL： MFCD16621237
• Inchi： 1S/C5H9BN2O3/c9-2-1-8-4-5(3-7-8)6(10)11/h3-4,9-11H,1-2H2
• InChI Key： MBKIXFIUNGSYBW-UHFFFAOYSA-N
• SMILES： OCCN1C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 156.07100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 78.51000
• LogP: -2.44480

Additional information on 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid

Introduction to 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid (CAS No. 1086063-70-8)

1-(2-Hydroxyethyl)pyrazole-4-boronic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1086063-70-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This boronic acid derivative of pyrazole has garnered considerable attention due to its versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The compound’s unique structural features, combining a pyrazole ring with a 2-hydroxyethyl substituent and a boronic acid functional group, make it an invaluable reagent in the development of novel heterocyclic compounds and biologically active molecules.

The pyrazole core is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 5. This structural motif is renowned for its broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The presence of the 2-hydroxyethyl group at the 1-position introduces hydrophilicity, enhancing solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the 4-boronic acid moiety is critical for participation in cross-coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity.

Recent advancements in medicinal chemistry have highlighted the utility of 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid in the synthesis of drug candidates. For instance, studies have demonstrated its role in generating pyrazole-based scaffolds that exhibit potent inhibitory effects on kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. The compound’s compatibility with transition-metal catalysis allows for efficient derivatization into more complex structures, expanding its potential in drug discovery pipelines.

In the context of material science, this boronic acid derivative has been explored for its ability to form coordination complexes with metals. Such complexes find applications in catalysis, luminescent materials, and even in the development of smart polymers. The interplay between the pyrazole nitrogen atoms and metal centers can lead to tunable electronic properties, making this compound a promising candidate for advanced functional materials.

The synthesis of 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid typically involves halogenation of pyrazole followed by substitution with ethylene oxide and subsequent hydrolysis to yield the boronic acid. Optimizing these steps is crucial for achieving high yields and purity, which are essential for downstream applications. Recent improvements in synthetic methodologies have focused on greener approaches, such as using water as a solvent or employing catalytic systems that minimize waste.

From a computational chemistry perspective, theoretical studies have been instrumental in understanding the reactivity of 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid. Density functional theory (DFT) calculations have revealed insights into its electronic structure and bonding interactions, aiding in the design of more effective catalysts and reaction conditions. These computational tools are increasingly integrated into synthetic planning, allowing researchers to predict outcomes before conducting experiments.

The pharmaceutical industry has also leveraged 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid as an intermediate in fragment-based drug design. By systematically varying substituents on the pyrazole ring or the 2-hydroxyethyl side chain, researchers can generate libraries of compounds for high-throughput screening. This approach has led to several hit compounds that show promising activity against target proteins, underscoring the compound’s importance in modern drug discovery.

Moreover, agrochemical applications are emerging as another frontier for this versatile compound. Pyrazole derivatives are known for their herbicidal and fungicidal properties, and 1-(2-Hydroxyethyl)pyrazole-4-boronic Acid can serve as a precursor for developing next-generation crop protection agents. Its ability to undergo cross-coupling reactions allows for the introduction of diverse functional groups tailored to enhance efficacy while minimizing environmental impact.

In conclusion,1-(2-Hydroxyethyl)pyrazole-4-boronic Acid (CAS No. 1086063-70-8) represents a cornerstone molecule in synthetic chemistry with far-reaching implications across pharmaceuticals, materials science, and agriculture. Its unique structural attributes enable diverse applications, from enabling efficient cross-coupling reactions to serving as a scaffold for biologically active compounds. As research continues to uncover new methodologies and applications,1-(2-Hydroxyethyl)pyrazole-4-boronic Acid is poised to remain at the forefront of chemical innovation.